Cas no 914089-00-2 ((S)-(+)-[(R)-2-DICYCLOHEXYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DICYCLOHEXYLPHOSPHINOPHENYL)METHANE)

• Product Name: (S)-(+)-[(R)-2-DICYCLOHEXYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DICYCLOHEXYLPHOSPHINOPHENYL)METHANE
• CAS No: 914089-00-2
• MF: C₄₃H₆₃FeNP₂
• MW: 711.759555101395
• MDL: MFCD04117706
• CID: 996377
• PubChem ID: 24846078
• Update Time: 2024-10-26

(S)-(+)-[(R)-2-DICYCLOHEXYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DICYCLOHEXYLPHOSPHINOPHENYL)METHANE Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-[(R)-2-DICYCLOHEXYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DICYCLOHEXYLPHOSPHINOPHENYL)METHANE
• (S)-(-)-[(S)-2-Dicyclohexylphosphinoferrocenyl](N,N-dimethylamino)(2-dicyclohexylphosphinophenyl)methane
• (SP)-1-Dicyclohexylphosphino-2-[(S)-α-(diMethylaMino)-2-(dicyclohexylphosphino)benzyl]ferrocene
• Taniaphos SL-T002-2
• (1R)-1-(Dicyclohexylphosphino)-2-[(S)-[2-(dicyclohexylphosphino)phenyl](dimethylamino)methyl]ferrocene (ACI)
• (1R)-1-(Dicyclohexylphosphino)-2-[(S)-[2-(dicyclohexylphosphino)phenyl](dimethylamino)methyl]ferrocene
• Taniaphos SL-T002-2, (1R)-1-(Dicyclohexylphosphino)-2-[(S)-[2-(dicyclohexylphosphino)phenyl](dimethylamino)methyl]ferrocene (acc to CAS)
• (S)-(+)-[(S)-2-Dicyclohexylphosphinoferrocenyl](N,N-dimethylamino)(2- dicyclohexylphosphinophenyl)methane, min. 97%
• Taniaphos ligand
• (S)-(+)-[(S)-2-Dicyclohexylphosphinoferrocenyl](N,N-diMethylaMino)(2-dicyclohexylphosphinophenyl)Methane,Min.97%
• (S)-1-Dicyclohexylphosphino-2-[(S)-a-(N,N-dimethylamino)-o-(dicyclohexylphosphinophenyl)methyl]-ferrocene

• MDL： MFCD04117706
• Inchi： 1S/C38H58NP2.C5H5.Fe/c1-39(2)38(36-27-16-28-37(36)41(33-22-11-5-12-23-33)34-24-13-6-14-25-34)30-17-15-26-35(29-30)40(31-18-7-3-8-19-31)32-20-9-4-10-21-32;1-2-4-5-3-1;/h15-17,26-29,31-34,38H,3-14,18-25H2,1-2H3;1-5H;/t38-;;/m0../s1
• InChI Key： KGYNRTWPQMOGAI-ZCLNGFLVSA-N
• SMILES： [CH]1[CH][CH][CH][CH]1.[Fe].[C@@H](C1C=CC=C(P(C2CCCCC2)C2CCCCC2)C=1)(N(C)C)[C]1[C]([CH][CH][CH]1)P(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 711.37900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 47
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Orange powder
• Stability/Shelf Life: store cold
• PSA: 30.42000
• LogP: 11.67480
• Specific Rotation: -110° ±10° (c 0.5, CHCl3)
• Solubility: Not available

(S)-(+)-[(R)-2-DICYCLOHEXYLPHOSPHINOFERROCENYL](N,N-DIMETHYLAMINO)(2-DICYCLOHEXYLPHOSPHINOPHENYL)METHANE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C